(E)-Desmethyldoxepin
(E)-Desmethyldoxepin
Desmethyldoxepin is a dibenzooxepine resulting from the demethylation of the antidepressant doxepin. It is the active metabolite of doxepin. It has a role as an antidepressant and a drug metabolite. It is a cyclic ether, a dibenzooxepine and a secondary amino compound.
Brand Name:
Vulcanchem
CAS No.:
1225-56-5
VCID:
VC20937542
InChI:
InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10-
SMILES:
CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31
Molecular Formula:
C18H19NO
Molecular Weight:
265.3 g/mol
(E)-Desmethyldoxepin
CAS No.: 1225-56-5
Cat. No.: VC20937542
Molecular Formula: C18H19NO
Molecular Weight: 265.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Desmethyldoxepin is a dibenzooxepine resulting from the demethylation of the antidepressant doxepin. It is the active metabolite of doxepin. It has a role as an antidepressant and a drug metabolite. It is a cyclic ether, a dibenzooxepine and a secondary amino compound. |
|---|---|
| CAS No. | 1225-56-5 |
| Molecular Formula | C18H19NO |
| Molecular Weight | 265.3 g/mol |
| IUPAC Name | (3Z)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine |
| Standard InChI | InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10- |
| Standard InChI Key | HVKCEFHNSNZIHO-YBEGLDIGSA-N |
| Isomeric SMILES | CNCC/C=C\1/C2=CC=CC=C2COC3=CC=CC=C31 |
| SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31 |
| Canonical SMILES | CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator